![molecular formula C21H28N6O B5295287 N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide](/img/structure/B5295287.png)
N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide, also known as EPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPC is a piperazine derivative that has been synthesized through a multistep process, and its structure has been characterized through various spectroscopic techniques.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. This compound has been found to interact with various receptors, including dopamine, serotonin, and adrenergic receptors. It has also been found to inhibit the reuptake of dopamine and serotonin, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been found to increase the levels of various neurotrophic factors, which may contribute to its neuroprotective effects. This compound has also been found to modulate various signaling pathways, including the MAPK/ERK pathway, which may contribute to its anticancer effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide is its potential as a therapeutic agent. This compound has been found to exhibit various pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. It has also been studied for its potential as an anticancer agent. However, one of the major limitations of this compound is its potential toxicity, as it has been found to exhibit cytotoxic effects at high concentrations.
Future Directions
There are several future directions for research on N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide. One area of research could be the development of novel this compound derivatives with improved pharmacological properties. Another area of research could be the investigation of the mechanism of action of this compound, as this could provide insights into its potential therapeutic applications. Additionally, further studies could be conducted to investigate the potential of this compound as an anticancer agent, as this could lead to the development of novel cancer therapies.
Synthesis Methods
N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide can be synthesized through a multistep process that involves the reaction of various starting materials. The synthesis of this compound involves the reaction of 2-ethylphenylhydrazine with 4-(2-chloroethyl)-2,6-dimethylpyrimidine, followed by the reaction of the resulting intermediate with 1-pyrrolidinecarboxylic acid. The final step involves the reaction of the resulting intermediate with piperazine-1-carboxylic acid, which leads to the formation of this compound.
Scientific Research Applications
N-(2-ethylphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide has been studied extensively for its potential applications in various fields. One of the major areas of research has been its potential as a therapeutic agent. This compound has been found to exhibit various pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. It has also been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of various cancer cell lines.
properties
IUPAC Name |
N-(2-ethylphenyl)-4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N6O/c1-2-17-7-3-4-8-18(17)23-21(28)27-15-13-25(14-16-27)19-9-10-22-20(24-19)26-11-5-6-12-26/h3-4,7-10H,2,5-6,11-16H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQLGNOLLPKOKRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.